2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
Brand Name:
Vulcanchem
CAS No.:
83237-49-4
VCID:
VC0051841
InChI:
InChI=1S/C17H16O4S/c1-11(17(20)21)12-7-8-15(13(9-12)10-16(18)19)22-14-5-3-2-4-6-14/h2-9,11H,10H2,1H3,(H,18,19)(H,20,21)
SMILES:
CC(C1=CC(=C(C=C1)SC2=CC=CC=C2)CC(=O)O)C(=O)O
Molecular Formula:
C17H16O4S
Molecular Weight:
316.4 g/mol
2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
CAS No.: 83237-49-4
Reference Standards
VCID: VC0051841
Molecular Formula: C17H16O4S
Molecular Weight: 316.4 g/mol
| CAS No. | 83237-49-4 |
|---|---|
| Product Name | 2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid |
| Molecular Formula | C17H16O4S |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | 2-[3-(carboxymethyl)-4-phenylsulfanylphenyl]propanoic acid |
| Standard InChI | InChI=1S/C17H16O4S/c1-11(17(20)21)12-7-8-15(13(9-12)10-16(18)19)22-14-5-3-2-4-6-14/h2-9,11H,10H2,1H3,(H,18,19)(H,20,21) |
| Standard InChIKey | HCKQCCUGCHJSOS-UHFFFAOYSA-N |
| SMILES | CC(C1=CC(=C(C=C1)SC2=CC=CC=C2)CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C1=CC(=C(C=C1)SC2=CC=CC=C2)CC(=O)O)C(=O)O |
| PubChem Compound | 9883399 |
| Last Modified | Nov 11 2021 |
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